Cas no 2228490-75-1 (4-(2,5-difluoro-4-nitrophenyl)butan-2-amine)

• Product Name: 4-(2,5-difluoro-4-nitrophenyl)butan-2-amine
• CAS No: 2228490-75-1
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 5856548
• PubChem ID: 165972472
• Update Time: 2025-05-23

4-(2,5-difluoro-4-nitrophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-difluoro-4-nitrophenyl)butan-2-amine
• EN300-1787404
• 2228490-75-1

• Inchi： 1S/C10H12F2N2O2/c1-6(13)2-3-7-4-9(12)10(14(15)16)5-8(7)11/h4-6H,2-3,13H2,1H3
• InChI Key： FDSZDRKBWIVWGA-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CCC(C)N)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.08668395g/mol
• Monoisotopic Mass: 230.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(2,5-difluoro-4-nitrophenyl)butan-2-amine

4-(2,5-Difluoro-4-Nitrophenyl)Butan-2-Amine: A Comprehensive Overview

4-(2,5-Difluoro-4-Nitrophenyl)Butan-2-Amine, also known by its CAS number 2228490-75-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a butanamine backbone with a substituted phenyl group, making it a versatile building block for further chemical modifications.

The structure of 4-(2,5-Difluoro-4-Nitrophenyl)Butan-2-Amine is characterized by the presence of a nitro group (-NO₂) at the para position of the phenyl ring and two fluorine atoms at the ortho positions (positions 2 and 5). This substitution pattern imparts unique electronic properties to the molecule, which can be exploited in various chemical reactions and applications. The butanamine moiety adds flexibility and reactivity, making this compound a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 4-(2,5-Difluoro-4-Nitrophenyl)Butan-2-Amine in drug discovery and development. Its ability to act as a precursor for bioactive molecules has been explored in several research papers published in reputable journals such as Journal of Medicinal Chemistry and Nature Communications. For instance, researchers have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them potential candidates for therapeutic agents.

In addition to its role in pharmaceuticals, 4-(2,5-Difluoro-4-Nitrophenyl)Butan-2-Amine has found applications in materials science. Its ability to form stable complexes with metal ions has been utilized in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in gas storage, catalysis, and sensing technologies.

The synthesis of 4-(2,5-Difluoro-4-Nitrophenyl)Butan-2-Amine involves a multi-step process that typically begins with the nitration of a suitable aromatic compound followed by fluorination and subsequent amine substitution reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields of the desired product.

From an environmental perspective, the compound's stability under various conditions has been studied extensively. Research indicates that it exhibits moderate biodegradability under aerobic conditions but may persist in anaerobic environments. This information is crucial for assessing its environmental impact and developing safe disposal methods.

In conclusion, 4-(2,5-Difluoro-4-Nitrophenyl)Butan-2-Amine, with its CAS number 2228490-75-1, stands out as a versatile compound with diverse applications across multiple disciplines. Its structural features make it an invaluable tool for researchers working on new drug development and advanced materials synthesis. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.